Cas no 138912-66-0 (2,4,6-Cycloheptatrien-1-one,2-hydroxy-6-(1-methylethyl)-3,4-bis[(4-nitrophenyl)methoxy]-)

• Product Name: 2,4,6-Cycloheptatrien-1-one,2-hydroxy-6-(1-methylethyl)-3,4-bis[(4-nitrophenyl)methoxy]-
• CAS No: 138912-66-0
• MF: C₂₄H₂₂N₂O₈
• MW: 466.440086841583
• CID: 1267223
• Update Time: 2024-08-04

2,4,6-Cycloheptatrien-1-one,2-hydroxy-6-(1-methylethyl)-3,4-bis[(4-nitrophenyl)methoxy]- Chemical and Physical Properties

Names and Identifiers

• 2,4,6-Cycloheptatrien-1-one,2-hydroxy-6-(1-methylethyl)-3,4-bis[(4-nitrophenyl)methoxy]-
• 2,4,6-Cycloheptatrien-1-one, 2-hydroxy-6-(1-methylethyl)-3,4-bis[(4-nitrophenyl)methoxy]-

• Inchi： 1S/C24H22N2O8/c1-15(2)18-11-21(27)23(28)24(34-14-17-5-9-20(10-6-17)26(31)32)22(12-18)33-13-16-3-7-19(8-4-16)25(29)30/h3-12,15H,13-14H2,1-2H3,(H,27,28)
• InChI Key： MSBOFXJYMRWMLP-UHFFFAOYSA-N
• SMILES： C1(=O)C=C(C(C)C)C=C(OCC2=CC=C([N+]([O-])=O)C=C2)C(OCC2=CC=C([N+]([O-])=O)C=C2)=C1O

Computed Properties

• Exact Mass: 466.13766

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• Boiling Point: 748.2±60.0 °C(Predicted)
• PSA: 142.04
• pka: 5.50±0.50(Predicted)